Cas no 153817-08-4 (4-Butyloxolan-3-ol)

• Product Name: 4-Butyloxolan-3-ol
• CAS No: 153817-08-4
• MF: C₈H₁₆O₂
• MW: 144.211442947388
• CID: 5743269
• PubChem ID: 15647312
• Update Time: 2025-07-15

4-Butyloxolan-3-ol Chemical and Physical Properties

Names and Identifiers

• 153817-08-4
• EN300-1636088
• 4-Butyloxolan-3-ol

• Inchi： 1S/C8H16O2/c1-2-3-4-7-5-10-6-8(7)9/h7-9H,2-6H2,1H3
• InChI Key： GXJRKXHRXREXLU-UHFFFAOYSA-N
• SMILES： O1CC(C(C1)CCCC)O

Computed Properties

• Exact Mass: 144.115029749g/mol
• Monoisotopic Mass: 144.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 93.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 29.5Ų

Additional information on 4-Butyloxolan-3-ol

Research Brief on 4-Butyloxolan-3-ol (CAS: 153817-08-4): Recent Advances and Applications in Chemical Biology and Medicine

The compound 4-Butyloxolan-3-ol (CAS: 153817-08-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and emerging applications in drug development.

Recent studies have highlighted the role of 4-Butyloxolan-3-ol as a versatile intermediate in the synthesis of bioactive molecules. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its utility in the development of novel anti-inflammatory agents. The study revealed that derivatives of 4-Butyloxolan-3-ol exhibited potent inhibition of cyclooxygenase-2 (COX-2), with IC50 values in the nanomolar range, suggesting its potential as a scaffold for non-steroidal anti-inflammatory drugs (NSAIDs).

In addition to its anti-inflammatory properties, 4-Butyloxolan-3-ol has shown promise in neurological research. A preclinical study published in Neuropharmacology (2024) investigated its effects on GABAergic neurotransmission. The results indicated that certain analogs of 4-Butyloxolan-3-ol could modulate GABA-A receptors, potentially offering new avenues for the treatment of anxiety disorders and epilepsy. These findings underscore the compound's structural flexibility and its ability to interact with diverse biological targets.

From a synthetic chemistry perspective, advancements in the catalytic asymmetric synthesis of 4-Butyloxolan-3-ol have been reported. A 2024 paper in Organic Letters described a novel enantioselective method using chiral Lewis acid catalysis, achieving high yields (up to 92%) and excellent enantiomeric excess (98% ee). This methodological breakthrough addresses previous challenges in obtaining optically pure forms of the compound, which is crucial for pharmaceutical applications where stereochemistry often determines biological activity.

The pharmacokinetic profile of 4-Butyloxolan-3-ol derivatives has also been a subject of recent investigation. Research published in Drug Metabolism and Disposition (2023) characterized the metabolic pathways of several analogs, identifying key enzymes involved in their biotransformation. These studies provide valuable insights for medicinal chemists working to optimize the drug-like properties of compounds derived from this scaffold.

Looking forward, the versatility of 4-Butyloxolan-3-ol continues to inspire new research directions. Current investigations are exploring its potential in targeted drug delivery systems, particularly in the development of prodrugs for cancer therapeutics. The compound's balanced lipophilicity and functional group compatibility make it an attractive candidate for such applications. As research progresses, 4-Butyloxolan-3-ol is poised to remain an important focus in the intersection of chemical synthesis and biological discovery.